Cas no 2137615-75-7 (Propanoic acid, 2,2-difluoro-3-[(phenylmethyl)propylamino]-, hydrazide)

• Product Name: Propanoic acid, 2,2-difluoro-3-[(phenylmethyl)propylamino]-, hydrazide
• CAS No: 2137615-75-7
• MF: C₁₃H₁₉F₂N₃O
• MW: 271.30626988411
• CID: 5298349
• Update Time: 2025-08-04

Propanoic acid, 2,2-difluoro-3-[(phenylmethyl)propylamino]-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-[benzyl(propyl)amino]-2,2-difluoropropanehydrazide
• Propanoic acid, 2,2-difluoro-3-[(phenylmethyl)propylamino]-, hydrazide

• Inchi： 1S/C13H19F2N3O/c1-2-8-18(9-11-6-4-3-5-7-11)10-13(14,15)12(19)17-16/h3-7H,2,8-10,16H2,1H3,(H,17,19)
• InChI Key： YHAVYIYLDXRKLJ-UHFFFAOYSA-N
• SMILES： FC(C(NN)=O)(CN(CC1C=CC=CC=1)CCC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 58.4

Additional information on Propanoic acid, 2,2-difluoro-3-[(phenylmethyl)propylamino]-, hydrazide

Research Brief on Propanoic acid, 2,2-difluoro-3-[(phenylmethyl)propylamino]-, hydrazide (CAS: 2137615-75-7)

Propanoic acid, 2,2-difluoro-3-[(phenylmethyl)propylamino]-, hydrazide (CAS: 2137615-75-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This hydrazide derivative, characterized by its unique difluoro and phenylmethylpropylamino substituents, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and targeted drug delivery. Recent studies have explored its potential as a versatile scaffold for the development of new therapeutic agents, with a focus on its mechanism of action, pharmacokinetics, and safety profile.

One of the key areas of research involving this compound is its role as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its ability to selectively bind to and inhibit enzymes such as cyclooxygenase-2 (COX-2) and certain kinases, which are critical targets in the treatment of chronic inflammation and cancer. The presence of the hydrazide moiety enhances its binding affinity and stability, making it a promising candidate for further drug development. Additionally, its difluoro substituents contribute to its metabolic stability, potentially reducing the risk of rapid degradation in vivo.

Recent advancements in synthetic chemistry have enabled the efficient production of Propanoic acid, 2,2-difluoro-3-[(phenylmethyl)propylamino]-, hydrazide, with improved yields and purity. Researchers have optimized reaction conditions to minimize by-products and ensure scalability for industrial applications. These developments are crucial for facilitating preclinical and clinical studies, as they provide a reliable supply of the compound for further testing. Moreover, structural modifications of the compound are being explored to enhance its bioavailability and reduce potential side effects, thereby broadening its therapeutic applicability.

In vivo studies have provided preliminary evidence of the compound's efficacy and safety. Animal models of inflammation and cancer have shown significant reductions in disease markers following treatment with this hydrazide derivative. Notably, its pharmacokinetic profile indicates favorable absorption and distribution, with minimal accumulation in non-target tissues. These findings underscore its potential as a lead compound for the development of next-generation therapeutics. However, further studies are needed to fully elucidate its long-term effects and potential interactions with other drugs.

The broader implications of this research extend beyond its immediate therapeutic applications. The unique chemical properties of Propanoic acid, 2,2-difluoro-3-[(phenylmethyl)propylamino]-, hydrazide make it a valuable tool for probing biological pathways and understanding the molecular basis of disease. Its versatility as a chemical probe could pave the way for the discovery of new drug targets and the development of innovative treatment strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical practice.

In conclusion, Propanoic acid, 2,2-difluoro-3-[(phenylmethyl)propylamino]-, hydrazide represents a promising avenue for research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated pharmacological activity, position it as a compelling candidate for further investigation. As research progresses, this compound may hold the key to addressing unmet medical needs in inflammation, oncology, and beyond. Future studies should focus on optimizing its therapeutic index and exploring its potential in combination therapies, ultimately bringing it closer to clinical application.